1-[(4-Methylphenyl)methyl]piperidin-4-amine

• CAS No.: 68304-96-1
• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 1-[(4-methylphenyl)methyl]piperidin-4-amine
• InChI: InChI=1S/C13H20N2/c1-11-2-4-12(5-3-11)10-15-8-6-13(14)7-9-15/h2-5,13H,6-10,14H2,1H3
• InChI Key: BRUKSTGIAUDJQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCC(CC2)N

Description

1-[(4-Methylphenyl)methyl]piperidin-4-amine is a useful research compound. Its molecular formula is C13H20N2 and its molecular weight is 204.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4.25 g (21 mmol) of 1-(4-methylbenzyl)-4-piperidinone 124 in 200 mL of anhydrous methanol was added 32.2 g (420 mmol) of ammonium acetate and 25 g of 3A molecular sieves. After stirring 30 min, 5.25 g (84 mmol) of sodium cyanoborohydride was added portionwise. After stirring 16 hours, the mixture was gravity filtered and the methanol evaporated under vacuum. The residue was partitioned between ether and ice/HCl. The acidic aqueous layer was extracted twice with ether, made basic with 50% aqueous NaOH and ice, and extracted with CH2Cl2 to give 2.1 g (48%) of the title amine 125 as a thick oil. GC/MS showed a molecular ion of 204. The product was used as is without further purification.